![molecular formula C13H14F3NO B7862053 1-(4-(Trifluoromethyl)benzyl)piperidin-4-one](/img/structure/B7862053.png)
1-(4-(Trifluoromethyl)benzyl)piperidin-4-one
Overview
Description
“1-(4-(Trifluoromethyl)benzyl)piperidin-4-one” is a chemical compound with the empirical formula C13H14O1N1F3 . It has a molecular weight of 257.25 . This compound is provided to early discovery researchers as part of a collection of unique chemicals .
Physical And Chemical Properties Analysis
“1-(4-(Trifluoromethyl)benzyl)piperidin-4-one” is a solid compound . Its empirical formula is C13H14O1N1F3, and it has a molecular weight of 257.25 .
Scientific Research Applications
Anti-Acetylcholinesterase Activity : A study synthesized derivatives of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine and evaluated them for anti-acetylcholinesterase (anti-AChE) activity. One compound showed a marked and significant increase in acetylcholine content in rats' cerebral vortex and hippocampus, making it a potential antidementia agent (Sugimoto et al., 1990).
Spectroscopic and Molecular Docking Studies : Another research conducted spectroscopic investigations on 1-Benzyl-4-(N-Boc-amino)piperidine. The study involved FT-IR, FT-Raman, UV-Vis, and NMR techniques, and explored molecular docking against VEGFR-2 Kinase inhibitor receptors (Janani et al., 2020).
Crystal Structure Analysis : The crystal structure of a related compound, 1-benzyl-4-(5,6-dimethoxy-1H-2-indenylmethyl)piperidine, was determined, offering insights into its molecular structure and potential applications (Sudhakar et al., 2005).
Electrochemical Studies and Catalytic Properties : A study synthesized complexes containing 4-amino-1-benzyl piperidine and analyzed their electrochemical properties and catalytic potential in Suzuki–Miyaura coupling reactions (Kilic et al., 2008).
Structure-Activity Relationships in Acetylcholinesterase Inhibitors : Research focused on the structure-activity relationships of acetylcholinesterase inhibitors, including derivatives of 1-benzyl-4-(2-phthalimidoethyl)piperidine, showing potent inhibitory effects (Sugimoto et al., 1992).
Conformational Studies of Hindered Piperidines : A study conducted conformational analysis on hindered piperidines, providing insights into their chemical behavior and potential applications (Thangamani et al., 2010).
Future Directions
Piperidines, including “1-(4-(Trifluoromethyl)benzyl)piperidin-4-one”, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
1-[[4-(trifluoromethyl)phenyl]methyl]piperidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14F3NO/c14-13(15,16)11-3-1-10(2-4-11)9-17-7-5-12(18)6-8-17/h1-4H,5-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMRLJCRSLKALNT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)CC2=CC=C(C=C2)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(Trifluoromethyl)benzyl)piperidin-4-one |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.